![molecular formula AlLaO3 B082343 Aluminium lanthanum trioxide CAS No. 12003-65-5](/img/structure/B82343.png)
Aluminium lanthanum trioxide
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Overview
Description
Aluminium lanthanum trioxide is a useful research compound. Its molecular formula is AlLaO3 and its molecular weight is 213.885 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Single-Crystal Synthesis and Structural Properties
LaAlO3 has been successfully synthesized as single crystals at high pressures and temperatures, exhibiting a cubic perovskite structure. This structure is significant for its thermal stability and suppression of thermal vibration in oxygen atoms, which is critical for applications requiring high-temperature stability and precise atomic arrangements (Nakatsuka et al., 2005).
Dielectric and Leakage Current Improvement
The doping of aluminium oxide films with lanthanum has shown to significantly influence their dielectric properties and leakage current behavior. Such modifications are essential for improving the performance of electronic devices by enhancing their breakdown strength and reducing the leakage current, contributing to the development of more reliable and efficient semiconductor devices (Pei Zou et al., 2016).
Environmental Applications
The application of aluminium and lanthanum-based materials in managing phosphorus levels in freshwater has been a subject of environmental research. These compounds are utilized for their ability to bind phosphates, reducing eutrophication risks and improving water quality. This application underscores the potential of aluminium lanthanum trioxide in environmental protection and management (D'Haese et al., 2019).
Corrosion Inhibition
Research has explored the mechanism by which rare-earth compounds, including those based on lanthanum, provide corrosion protection for aluminium alloys. These inhibitors play a critical role in buffering local pH changes and forming protective hydroxide deposits, offering insights into developing more durable and corrosion-resistant materials (Yasakau et al., 2006).
Microstructural and Mechanical Enhancements in Alloys
Adding lanthanum to aluminium alloys has been shown to refine the microstructure and improve mechanical properties, such as tensile strength and ductility. This research highlights the potential of lanthanum in enhancing the performance of aluminium-based materials for industrial and biomedical applications (Bagaber et al., 2017).
Safety and Hazards
Future Directions
Research on Aluminium lanthanum trioxide is ongoing, with a focus on enhancing its properties and finding new applications. For instance, lanthanum-based adsorbents are being explored for selective phosphate removal . Also, the development of high-performance Aluminium Matrix Composites (AMCs) is a promising area of research .
Mechanism of Action
Target of Action
Aluminium lanthanum trioxide, also known as lanthanum aluminate (LaAlO3), is a compound that primarily targets the optical and electronic properties of materials . It is used in the production of optical materials, dielectrics, and conductive ceramics . Its primary role is to enhance the alkali resistance of glass and improve its refractive index and dispersion .
Mode of Action
The interaction of this compound with its targets is primarily through its structural and electronic properties. LaAlO3 has a cubic perovskite structure . The La3+ ions are bonded to twelve equivalent O2- atoms to form LaO12 cuboctahedra that share corners with twelve equivalent LaO12 cuboctahedra, faces with six equivalent LaO12 cuboctahedra, and faces with eight equivalent AlO6 . This structure contributes to its unique properties, such as its high dielectric constant and its ability to withstand high temperatures .
Biochemical Pathways
While this compound is primarily used in materials science, some studies suggest that aluminium compounds can affect biological systems. For example, aluminium oxide nanoparticles have been shown to impair learning and memory in mice, potentially through the disruption of mitochondrial function . .
Pharmacokinetics
A study on lanthanum carbonate, a related compound, showed that it was generally well-tolerated in hyperphosphatemic children and adolescents with chronic kidney disease undergoing dialysis . More research is needed to understand the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound.
Result of Action
The result of this compound’s action is primarily observed in its applications. For instance, it enhances the optical properties of materials, making it useful in the production of camera and telescope lenses, and infrared-absorbing glasses . In the context of biological systems, the effects of aluminium compounds can vary, and more research is needed to understand the specific effects of this compound.
Action Environment
The action of this compound can be influenced by environmental factors. For example, its stability and efficacy in enhancing the properties of materials can be affected by temperature and pressure . In biological systems, factors such as pH and the presence of other ions could potentially influence its action.
Properties
IUPAC Name |
aluminum;lanthanum(3+);oxygen(2-) |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Al.La.3O/q2*+3;3*-2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOIGHUSRADNYQR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-2].[O-2].[O-2].[Al+3].[La+3] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
AlLaO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.885 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
12003-65-5 |
Source
|
Record name | Aluminium lanthanum trioxide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012003655 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Aluminium lanthanum trioxide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.290 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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